Cas no 1805648-39-8 (3-Chloromethyl-6-methylpicolinaldehyde)

• Product Name: 3-Chloromethyl-6-methylpicolinaldehyde
• CAS No: 1805648-39-8
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 4902759
• Update Time: 2025-05-19

3-Chloromethyl-6-methylpicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-6-methylpicolinaldehyde

• Inchi： 1S/C8H8ClNO/c1-6-2-3-7(4-9)8(5-11)10-6/h2-3,5H,4H2,1H3
• InChI Key： BVHNCGYZAGSPQA-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C)N=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• XLogP3: 1.4
• Topological Polar Surface Area: 30

Additional information on 3-Chloromethyl-6-methylpicolinaldehyde

Introduction to 3-Chloromethyl-6-methylpicolinaldehyde (CAS No. 1805648-39-8)

3-Chloromethyl-6-methylpicolinaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1805648-39-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and synthetic biology. The compound's molecular structure incorporates both chloromethyl and aldehyde functional groups, making it a versatile intermediate for the synthesis of more complex molecules.

The aldehyde moiety in 3-Chloromethyl-6-methylpicolinaldehyde is particularly noteworthy, as aldehydes are well-documented for their reactivity in forming Schiff bases, imines, and other functional derivatives. These derivatives are often explored for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the chloromethyl group further enhances the compound's utility, as it allows for nucleophilic substitution reactions that can introduce additional functional groups or linkages.

Recent advancements in chemical biology have highlighted the importance of such multifunctional intermediates in drug discovery. Researchers have been leveraging compounds like 3-Chloromethyl-6-methylpicolinaldehyde to develop novel scaffolds that can be modified to target specific biological pathways. For instance, studies have demonstrated its role in generating libraries of compounds that exhibit inhibitory effects on enzymes involved in cancer progression. The structural motif of this compound, featuring a pyridine ring with substituents at the 3rd and 6th positions, provides a scaffold that can be easily modified to optimize pharmacokinetic and pharmacodynamic properties.

In the context of modern drug development, the ability to rapidly synthesize and modify compounds like 3-Chloromethyl-6-methylpicolinaldehyde is crucial. High-throughput screening methods combined with computational chemistry have enabled researchers to identify promising candidates more efficiently than ever before. The compound's reactivity makes it an ideal candidate for such screens, as it can be transformed into a wide array of derivatives with tailored biological activities.

One particularly intriguing application of 3-Chloromethyl-6-methylpicolinaldehyde is in the synthesis of bioactive molecules that interact with biological targets at the molecular level. For example, researchers have explored its use in creating ligands that bind to metal ions, which are essential cofactors for numerous enzymes and proteins. By designing molecules that modulate metal ion binding, scientists aim to develop treatments for diseases where metal ion homeostasis is disrupted.

The compound's potential extends beyond traditional pharmaceutical applications. In materials science, for instance, derivatives of 3-Chloromethyl-6-methylpicolinaldehyde have been investigated for their ability to form coordination polymers or metal-organic frameworks (MOFs). These materials are valued for their applications in catalysis, gas storage, and separation technologies. The versatility of the compound's structure allows chemists to fine-tune its properties by introducing different substituents or by polymerizing it into larger structures.

From a synthetic chemistry perspective, 3-Chloromethyl-6-methylpicolinaldehyde serves as a valuable building block for constructing more complex molecules. Its reactivity with various nucleophiles enables the formation of carbon-carbon or carbon-nitrogen bonds, which are fundamental to many biologically active compounds. This makes it an indispensable tool in synthetic organic chemistry labs where rapid and efficient synthesis is paramount.

The latest research trends indicate that compounds like 3-Chloromethyl-6-methylpicolinaldehyde are being increasingly utilized in green chemistry initiatives. By optimizing synthetic routes to minimize waste and reduce energy consumption, chemists aim to make drug development more sustainable. Innovations in catalytic systems and solvent-free reactions have allowed researchers to produce these intermediates with greater environmental responsibility.

In summary,3-Chloromethyl-6-methylpicolinaldehyde (CAS No. 1805648-39-8) is a multifunctional compound with broad applications across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features make it an excellent candidate for generating novel bioactive molecules and advanced materials. As research continues to evolve，this compound will undoubtedly play a pivotal role in shaping the future of chemical biology and drug discovery.